![molecular formula C17H20N2O4S B4438671 N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4438671.png)
N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide, also known as MMB or MMB-Chminaca, is a synthetic cannabinoid that belongs to the indazole family. It was first synthesized in 2014 and has gained popularity as a recreational drug due to its psychoactive effects. However, it has also been studied for its potential medicinal properties.
Mechanism of Action
N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-Chminaca acts on the endocannabinoid system by binding to CB1 and CB2 receptors in the brain and peripheral tissues. This results in the activation of various signaling pathways that influence the release of neurotransmitters and other molecules in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-Chminaca are similar to those of other synthetic cannabinoids, including altered perception, mood, and cognition. It has also been shown to have analgesic and anti-inflammatory properties, as well as potential anti-cancer effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-Chminaca in lab experiments is its potency and selectivity for CB1 and CB2 receptors. This allows researchers to study the endocannabinoid system and its effects on the body in a controlled setting. However, one limitation is the potential for adverse effects, such as toxicity and addiction, which must be carefully monitored.
Future Directions
There are several future directions for the study of N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-Chminaca, including further investigation of its potential as a therapeutic agent for pain, inflammation, and cancer. Additionally, more research is needed to understand the long-term effects of N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-Chminaca use and its potential for addiction. Finally, the development of new synthetic cannabinoids with improved safety and efficacy profiles is an area of ongoing research.
Scientific Research Applications
N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-Chminaca has been studied for its potential use in medicine, particularly in the treatment of pain and inflammation. It has also been investigated for its potential as an anti-cancer agent. In addition, N-(4-methoxybenzyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-Chminaca has been used in scientific research to study the endocannabinoid system and its effects on the body.
properties
IUPAC Name |
3-(methanesulfonamido)-N-[(4-methoxyphenyl)methyl]-2-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-12-15(5-4-6-16(12)19-24(3,21)22)17(20)18-11-13-7-9-14(23-2)10-8-13/h4-10,19H,11H2,1-3H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSGGRCMMBJFACW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NS(=O)(=O)C)C(=O)NCC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-cyclohexyl-6-(2,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B4438597.png)
![1-[(5-chloro-2-methoxyphenyl)sulfonyl]-4-(2-pyridinyl)piperazine](/img/structure/B4438604.png)
![3-(4-ethylphenyl)-N-[2-(4-morpholinylcarbonyl)phenyl]propanamide](/img/structure/B4438624.png)
![N-(4-fluorophenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4438631.png)
![N-[3-(acetylamino)phenyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide](/img/structure/B4438642.png)
![4-[4-(2-fluorophenyl)-1-piperazinyl]tetrazolo[1,5-a]quinoxaline](/img/structure/B4438648.png)
![(1-{[3-(2-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}-2-piperidinyl)methanol](/img/structure/B4438674.png)
![N-[3-chloro-4-(4-morpholinyl)phenyl]-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide](/img/structure/B4438684.png)